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Compound of Interest

Compound Name: Diglyceryl diisostearate

Cat. No.: B15193838

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diglyceryl diisostearate is a versatile non-ionic surfactant and emollient widely utilized in the
cosmetic, pharmaceutical, and personal care industries. Its excellent emulsifying, dispersing,
and stabilizing properties make it a valuable ingredient in a variety of formulations, from creams
and lotions to color cosmetics. This technical guide provides a comprehensive overview of the
core physicochemical properties of diglyceryl diisostearate, with a focus on quantitative data,
experimental methodologies, and the logical relationships governing its function. It is important
to note that in commercial literature, "diglyceryl diisostearate” can refer to both Polyglyceryl-2
Diisostearate and Polyglyceryl-3 Diisostearate. This guide will specify the compound where the
data is available.

Chemical Identity and Structure

Diglyceryl diisostearate is the diester of isostearic acid and diglycerin (a glycerin dimer). The
isostearic acid moiety provides a branched, bulky lipid tail, which contributes to the compound's
unique properties, such as its liquid nature at room temperature and its excellent spreadability.

Molecular Formula:

o Polyglyceryl-2 Diisostearate: C42H8207[1]
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e Polyglyceryl-3 Diisostearate: C45H8809

CAS Number:

o Polyglyceryl-2 Diisostearate: 67938-21-0[1]

o Polyglyceryl-3 Diisostearate: 66082-42-6 / 85666-92-8[2]

Physicochemical Properties

The following tables summarize the key physicochemical properties of diglyceryl

diisostearate. Due to the nature of this material as a commercial product, some properties are

presented as ranges.

ble 1: | Phusicochemical :

Property Value Source(s)
Pale yellow to light amber

Appearance ] o [11[3]114]
viscous liquid.[1][3][4]

Odor Characteristic fatty acid scent. [3114]
Insoluble in water; soluble in

Solubility oils and organic solvents.[1] [1]
Dispersible in hot water.

pH Neutral [1]

Table 2: Quantitative Physicochemical Data
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Property Value Compound Source(s)
Polyglyceryl-2

Molecular Weight 699.1 g/mol . yaeery [5]
Diisostearate

Density 1.120 - 1.124 g/cm3 Not specified [6]

Refractive Index 1.536 - 1.541 Not specified [6]

Medium to high

Polyglyceryl-2

Viscosity o . [1]
(qualitative) Diisostearate
Polyglyceryl-3
HLB Value ~5.5 . yOVeey
Diisostearate
HLB Value ~7.5 Not specified

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of substances
like diglyceryl diisostearate are outlined in various pharmacopeias (e.g., USP, Ph. Eur.) and
by standards organizations (e.g., ASTM, ISO). Below are generalized methodologies for key

parameters.

Determination of Viscosity

The viscosity of a liquid ester like diglyceryl diisostearate is a critical parameter for
formulation development, affecting texture, spreadability, and stability. A rotational viscometer is
a commonly used instrument for this measurement.

Principle: A spindle of known geometry is rotated in the sample at a defined speed. The
instrument measures the torque required to overcome the viscous drag on the spindle, which is
then used to calculate the viscosity.

Apparatus:
» Rotational Viscometer (e.g., Brookfield or similar)

o Appropriate spindle (selected based on the expected viscosity of the sample)
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o Temperature-controlled water bath or jacketed beaker
o Beaker of appropriate size
Procedure:

o Sample Preparation: The sample of diglyceryl diisostearate is placed in the beaker and
allowed to equilibrate to the desired temperature (e.g., 25°C) in the temperature-controlled
bath. It is crucial to ensure the sample is free of air bubbles.

» Instrument Setup: The viscometer is leveled, and the appropriate spindle is attached. The
spindle is selected to ensure the torque reading is within the optimal range of the instrument
(typically 10-90%).

o Measurement: The spindle is immersed in the sample to the marked level. The viscometer is
set to a specific rotational speed (RPM), and the spindle is allowed to rotate until a stable
torque reading is achieved.

o Data Recording: The viscosity value (in mPa:s or cP) and the corresponding torque
percentage, spindle number, and rotational speed are recorded. Measurements are typically
repeated at different rotational speeds to assess for any shear-thinning or shear-thickening
behavior.

e Reporting: The viscosity is reported along with the temperature of the measurement.
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Caption: Experimental workflow for viscosity determination.

Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and is a useful
parameter for identification and quality control.

Principle: The refractive index is determined by measuring the angle of refraction of a beam of
light as it passes from a prism of known refractive index into the sample.

Apparatus:

Abbe refractometer or digital refractometer

Constant temperature water bath

Light source (typically a sodium lamp, 589 nm)

Calibration standards (e.g., distilled water)
Procedure:

o Calibration: The refractometer is calibrated using a standard of known refractive index at the
measurement temperature.

o Sample Application: A few drops of the diglyceryl diisostearate sample are placed on the
prism of the refractometer.

o Measurement: The prism is closed, and the sample is allowed to equilibrate to the set
temperature (e.g., 20°C or 25°C). The light source is activated, and the refractometer is
adjusted until the dividing line between the light and dark fields is sharp and centered in the
crosshairs of the eyepiece.

» Reading: The refractive index is read directly from the instrument's scale.

e Cleaning: The prisms are carefully cleaned with a suitable solvent (e.g., ethanol or
isopropanol) and a soft tissue after each measurement.
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Determination of HLB Value

The Hydrophile-Lipophile Balance (HLB) is an empirical scale used to describe the degree of
hydrophilicity or lipophilicity of a surfactant. For a non-ionic surfactant like diglyceryl
diisostearate, the HLB can be calculated or determined experimentally.

Experimental Determination (Emulsion Stability Method):

Principle: A series of emulsions are prepared using the surfactant to be tested with an oil of a
known required HLB. The stability of these emulsions is observed, and the HLB of the
surfactant is considered to be that which provides the most stable emulsion.

Procedure:

o Preparation of Surfactant Blends: A range of surfactant blends with varying HLB values is
created by mixing the test surfactant (diglyceryl diisostearate) with a surfactant of a known,
different HLB in varying ratios.

o Emulsion Formation: For each surfactant blend, an oil-in-water emulsion is prepared with a
specific oil phase (e.g., mineral oil, with a required HLB of around 10 for O/W emulsions).
The oil, water, and surfactant blend are homogenized under controlled conditions.

o Stability Assessment: The resulting emulsions are stored under controlled conditions and
observed over time for signs of instability, such as creaming, coalescence, or phase
separation.

o HLB Determination: The HLB of the surfactant blend that produces the most stable emulsion
is considered to be the HLB of the diglyceryl diisostearate.

Logical Relationships and Functional Pathways

The physicochemical properties of diglyceryl diisostearate are directly linked to its
performance in formulations. The following diagram illustrates the relationship between its
molecular structure and its key functions as an emulsifier.
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Molecular Structure

Diglyceryl Diisostearate
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Caption: Structure-function relationship of diglyceryl diisostearate.

Safety and Regulatory Information

Diglyceryl diisostearate is generally considered safe for use in cosmetic and personal care
products.[1] Safety data sheets (SDS) indicate that it is not classified as hazardous and is
readily biodegradable.[7] It is stable under normal conditions and does not present unusual fire
or explosion hazards.[8] As with any raw material, it is recommended to handle it in accordance
with good industrial hygiene and safety practices.[8]

Conclusion

Diglyceryl diisostearate is a high-performance, non-ionic surfactant with a well-defined set of
physicochemical properties that make it suitable for a wide range of applications. Its liquid
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nature, low HLB, and branched-chain structure contribute to its efficacy as a W/O emulsifier
and emollient. Understanding these properties and the experimental methods used to
determine them is crucial for formulators seeking to leverage the full potential of this versatile
ingredient in the development of stable, effective, and aesthetically pleasing products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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